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Compound of Interest

Compound Name: Decanoyl chloride

Cat. No.: B1670087 Get Quote

An In-depth Technical Guide on the Boiling and Melting Points of Decanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

decanoyl chloride, including tabulated physical property data and detailed experimental

protocols for their determination.

Core Physical Properties of Decanoyl Chloride
Decanoyl chloride, also known as capric acid chloride, is a colorless to pale yellow liquid with

a pungent odor.[1][2][3] It is a reactive acyl chloride commonly used in organic synthesis.[1][2]

The physical properties of decanoyl chloride are critical for its handling, storage, and

application in research and development.

Quantitative Data Summary
The boiling and melting points of decanoyl chloride, along with other relevant physical

properties, are summarized in the table below. It is important to note that the boiling point is

often reported at reduced pressure due to the compound's reactivity and high boiling point at

atmospheric pressure.
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Property Value Conditions Reference(s)

Melting Point -33.99 °C

-4 °C

Boiling Point 94-96 °C 5 mmHg

235-236 °C

368.2 K (95.05 °C)
0.007 bar (5.25

mmHg)

Density 0.919 g/mL 25 °C

Refractive Index 1.441 20 °C

Flash Point 106 °C (222.8 °F)

140 °C (284.0 °F)

Vapor Density 6.57 (vs air)

Experimental Protocols for Determination of
Physical Properties
Accurate determination of boiling and melting points is crucial for compound identification and

purity assessment. The following sections detail standard laboratory procedures for these

measurements.

Determination of Melting Point
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature

range. Impurities typically depress the melting point and broaden the melting range.

Methodology: Capillary Method using a Melting Point Apparatus

This is a common and reliable method for determining the melting point of a solid.

Sample Preparation: A small amount of the solid sample is finely powdered.
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Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point, followed by a slower, more precise measurement

(e.g., a ramp rate of 1-2 °C per minute) starting from a temperature below the approximate

melting point.

Observation and Recording: The temperature at which the first drop of liquid appears (onset

of melting) and the temperature at which the entire sample becomes liquid (completion of

melting) are recorded. This provides the melting point range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology 1: Distillation Method

For larger sample volumes, a simple distillation is an effective method to determine the boiling

point.

Apparatus Setup: A distillation apparatus is assembled with a distillation flask, condenser,

receiving flask, and a thermometer. The thermometer bulb should be positioned so that its

top is level with the bottom of the side arm of the distillation flask to accurately measure the

temperature of the vapor.

Heating: The liquid in the distillation flask is heated to boiling.

Equilibrium and Measurement: As the liquid boils, the vapor rises, condenses in the

condenser, and the distillate is collected in the receiving flask. The temperature is monitored,

and when a stable temperature is reached during the distillation of the pure liquid, this is

recorded as the boiling point.
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Methodology 2: Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable when only a small amount of the liquid is available.

Sample Preparation: A small amount of the liquid is placed in a small test tube or a fusion

tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point oil.

Heating: The Thiele tube is gently heated, which in turn heats the sample.

Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of

the inverted capillary tube.

Measurement: The heating is stopped, and the apparatus is allowed to cool. The boiling

point is the temperature at which the liquid just begins to be drawn back into the capillary

tube.

Visualized Experimental Workflows
To further clarify the experimental procedures, the following diagrams illustrate the logical flow

of the described methodologies.
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Start: Solid Sample

Powder the Sample

Pack into Capillary Tube

Place in Melting Point Apparatus

Heat the Sample

Observe for Melting

Record Temperature Range (Onset to Completion)

End: Melting Point Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Distillation Method Micro-Boiling Point Method

Start: Liquid Sample

Assemble Distillation Apparatus

Heat Liquid to Boiling

Monitor Vapor Temperature

Record Stable Temperature

End: Boiling Point Determined

Start: Liquid Sample

Place Sample and Inverted Capillary in Tube

Heat in Thiele Tube

Observe Stream of Bubbles

Cool and Observe Liquid Entering Capillary

Record Temperature

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflows for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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